Cas no 761440-45-3 (1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine)

• Product Name: 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine
• CAS No: 761440-45-3
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• MDL: MFCD19174753
• CID: 2120071
• PubChem ID: 55234342
• Update Time: 2025-10-28

1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine
• 761440-45-3
• SCHEMBL3316233
• DB-328508
• AKOS006255325

• MDL： MFCD19174753
• Inchi： 1S/C13H19N3O3/c1-9-7-15(8-10(2)14-9)11-4-5-12(16(17)18)13(6-11)19-3/h4-6,9-10,14H,7-8H2,1-3H3
• InChI Key： PYAPEERBRXYYPN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CC(C)NC(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.14264148Da
• Monoisotopic Mass: 265.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine

Recent Advances in the Study of 1-(3-Methoxy-4-Nitrophenyl)-3,5-Dimethylpiperazine (CAS: 761440-45-3)

The compound 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine (CAS: 761440-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its role as a potential modulator of central nervous system (CNS) targets. Preliminary findings suggest that the compound exhibits affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine acts as a selective antagonist for certain serotonin receptor subtypes, highlighting its potential in mood disorder therapeutics.

In addition to its CNS applications, recent investigations have also explored the compound's utility in oncology. A study conducted by researchers at the National Cancer Institute revealed that 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine exhibits cytotoxic effects against a panel of cancer cell lines, particularly those resistant to conventional chemotherapy. The study, published in Cancer Research, identified the compound's ability to induce apoptosis via the mitochondrial pathway, offering a novel mechanism for overcoming drug resistance.

The synthetic accessibility of 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine has also been a focal point of recent research. A 2022 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine, including its bioavailability and metabolic stability, requires further investigation. Recent in vivo studies have indicated variability in absorption rates, suggesting the need for formulation optimization. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, 1-(3-methoxy-4-nitrophenyl)-3,5-dimethylpiperazine (CAS: 761440-45-3) represents a compelling candidate for further development in both CNS and oncology applications. Its multifaceted pharmacological properties, coupled with recent advancements in synthetic chemistry, position it as a molecule of high interest in the pharmaceutical industry. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through targeted drug design and delivery innovations.